Cas no 2229296-27-7 (4-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpiperidine)

• Product Name: 4-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpiperidine
• CAS No: 2229296-27-7
• MF: C₁₅H₂₆N₂
• MW: 234.380343914032
• CID: 6499702
• PubChem ID: 165610398
• Update Time: 2025-06-15

4-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpiperidine
• EN300-1752672
• 2229296-27-7
• 4-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]piperidine

• Inchi： 1S/C15H26N2/c1-11(2)10-17-12(3)9-15(13(17)4)14-5-7-16-8-6-14/h9,11,14,16H,5-8,10H2,1-4H3
• InChI Key： LOZUKCUVHCDUDY-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C(C)=CC(=C1C)C1CCNCC1

Computed Properties

• Exact Mass: 234.209598838g/mol
• Monoisotopic Mass: 234.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17Ų

Additional information on 4-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpiperidine

Comprehensive Overview of 4-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpiperidine (CAS No. 2229296-27-7)

4-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpiperidine (CAS No. 2229296-27-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This compound, characterized by its pyrrolidine and piperidine moieties, exhibits a fascinating molecular architecture that makes it a subject of interest for chemists and researchers alike. In this article, we delve into its chemical properties, synthesis, and emerging applications, while addressing common queries and trends in the field.

The molecular structure of 4-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpiperidine features a pyrrole ring substituted with 2,5-dimethyl groups and a 2-methylpropyl side chain, linked to a piperidine ring. This combination of heterocycles contributes to its versatility in chemical reactions and potential bioactivity. Researchers have explored its role as a building block in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical intermediates and functional materials.

One of the key reasons for the growing interest in this compound is its relevance to drug discovery and medicinal chemistry. The pyrrolidine and piperidine scaffolds are prevalent in many bioactive molecules, making CAS No. 2229296-27-7 a valuable precursor. Recent studies have highlighted its potential in modulating enzyme activity and receptor binding, which aligns with current trends in targeted therapy and personalized medicine. Additionally, its stability and solubility profile make it a candidate for further optimization in formulation development.

From a synthetic perspective, the preparation of 4-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpiperidine involves multi-step organic reactions, including alkylation, cyclization, and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency, reflecting the broader shift toward sustainable and green chemistry practices. These methods not only reduce waste but also align with the increasing demand for environmentally friendly chemical processes.

Beyond pharmaceuticals, this compound has found applications in material science, particularly in the design of organic semiconductors and conductive polymers. Its electron-rich heterocyclic structure enables it to participate in charge-transfer complexes, a property highly sought after in the development of next-generation electronic devices. This dual utility in both life sciences and advanced materials underscores its interdisciplinary significance.

In conclusion, 4-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpiperidine (CAS No. 2229296-27-7) represents a compelling example of how tailored molecular design can open doors to diverse scientific advancements. Whether in drug development or innovative materials, its potential continues to inspire research and innovation. As the scientific community increasingly focuses on sustainable chemistry and multifunctional compounds, this molecule stands out as a promising candidate for future breakthroughs.